Cas no 886499-94-1 (3-Methoxy-2,4,6-trifluorobenzoic acid)
886499-94-1 structure
Product Name:3-Methoxy-2,4,6-trifluorobenzoic acid
CAS No:886499-94-1
MF:C8H5F3O3
MW:206.118713140488
MDL:MFCD06660225
CID:69326
PubChem ID:17750796
Update Time:2024-10-26
3-Methoxy-2,4,6-trifluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-2,4,6-trifluorobenzoic acid
- 2,4,6-Trifluoro-3-methoxybenzoic acid
- JRD-1796
- 2,4,6-Trifluoro-3-methoxybenzoic acid (ACI)
- 2,4,6-Trifluoro-3-methoxybenzenecarboxylic acid
- CS-0358960
- JS-4427
- 3-Methoxy-2,4,6-trifluorobenzoicacid
- DTXSID20590695
- E88047
- 886499-94-1
- AKOS015956550
- AC-26277
- MFCD06660225
- SCHEMBL203637
-
- MDL: MFCD06660225
- Inchi: 1S/C8H5F3O3/c1-14-7-4(10)2-3(9)5(6(7)11)8(12)13/h2H,1H3,(H,12,13)
- InChI Key: HBJGDRQQDGUBGN-UHFFFAOYSA-N
- SMILES: O=C(C1C(F)=C(OC)C(F)=CC=1F)O
Computed Properties
- Exact Mass: 206.01900
- Monoisotopic Mass: 206.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.487
- Melting Point: 100-102℃
- Boiling Point: 291°C at 760 mmHg
- PSA: 46.53000
- LogP: 1.81070
3-Methoxy-2,4,6-trifluorobenzoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Methoxy-2,4,6-trifluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302097-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 97% | 1g |
£48.00 | 2025-02-21 | |
| Apollo Scientific | PC302097-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 97% | 5g |
£186.00 | 2025-02-21 | |
| Matrix Scientific | 116885-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 1g |
$112.00 | 2023-09-10 | ||
| Matrix Scientific | 116885-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 5g |
$441.00 | 2023-09-10 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26509-1g |
2,4,6-Trifluoro-3-methoxybenzoic acid, 97% |
886499-94-1 | 97% | 1g |
¥2580.00 | 2023-03-14 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26509-250mg |
2,4,6-Trifluoro-3-methoxybenzoic acid, 97% |
886499-94-1 | 97% | 250mg |
¥1006.00 | 2023-03-14 | |
| Aaron | AR003KBK-5g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 95% | 5g |
$281.00 | 2025-02-10 | |
| 1PlusChem | 1P003K38-1g |
3-METHOXY-2,4,6-TRIFLUOROBENZOIC ACID |
886499-94-1 | 1g |
$104.00 | 2024-04-20 | ||
| 1PlusChem | 1P003K38-5g |
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886499-94-1 | 5g |
$302.00 | 2024-04-20 | ||
| A2B Chem LLC | AB65204-1g |
3-Methoxy-2,4,6-trifluorobenzoic acid |
886499-94-1 | 1g |
$109.00 | 2024-04-19 |
3-Methoxy-2,4,6-trifluorobenzoic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
886499-94-1 (3-Methoxy-2,4,6-trifluorobenzoic acid) Related Products
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